Cas no 2138345-35-2 (4-Pyrimidinamine, 5-bromo-2-(trichloromethyl)-)

• Product Name: 4-Pyrimidinamine, 5-bromo-2-(trichloromethyl)-
• CAS No: 2138345-35-2
• MF: C₅H₃BrCl₃N₃
• MW: 291.360416650772
• CID: 5294753
• Update Time: 2025-11-01

4-Pyrimidinamine, 5-bromo-2-(trichloromethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine, 5-bromo-2-(trichloromethyl)-

• Inchi： 1S/C5H3BrCl3N3/c6-2-1-11-4(5(7,8)9)12-3(2)10/h1H,(H2,10,11,12)
• InChI Key： UGKOOIGSWVYDNH-UHFFFAOYSA-N
• SMILES： C1(C(Cl)(Cl)Cl)=NC=C(Br)C(N)=N1

Additional information on 4-Pyrimidinamine, 5-bromo-2-(trichloromethyl)-

Introduction to 5-Bromo-2-(Trichloromethyl)-4-Pyrimidinamine (CAS No. 2138345-35-2)

5-Bromo-2-(trichloromethyl)-4-pyrimidinamine (CAS No. 2138345-35-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bromine and trichloromethyl substituents, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological properties, and potential applications of 5-bromo-2-(trichloromethyl)-4-pyrimidinamine.

The chemical structure of 5-bromo-2-(trichloromethyl)-4-pyrimidinamine is defined by its pyrimidine core, which is a six-membered heterocyclic ring containing two nitrogen atoms. The presence of the bromine atom at the 5-position and the trichloromethyl group at the 2-position imparts unique physical and chemical properties to the molecule. These substituents are crucial for modulating the compound's reactivity and biological activity. The molecular formula of 5-bromo-2-(trichloromethyl)-4-pyrimidinamine is C₇H₄BrCl₃N₃, and its molecular weight is approximately 280.97 g/mol.

The synthesis of 5-bromo-2-(trichloromethyl)-4-pyrimidinamine typically involves a multi-step process that begins with the formation of a pyrimidine ring followed by the introduction of the bromine and trichloromethyl substituents. One common approach is to start with a suitable pyrimidine precursor, such as 4-chloropyrimidine, which can be brominated using bromine or a brominating agent like N-bromosuccinimide (NBS). The resulting 5-bromopyrimidine can then be further functionalized by introducing the trichloromethyl group through a reaction with chloroform in the presence of a suitable catalyst or base.

In recent years, significant research has been devoted to exploring the biological activities of 5-bromo-2-(trichloromethyl)-4-pyrimidinamine. Studies have shown that this compound possesses potent antiviral properties, particularly against RNA viruses such as influenza and coronaviruses. The mechanism of action is believed to involve the inhibition of viral replication through interference with key viral enzymes or host cell processes. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 5-bromo-2-(trichloromethyl)-4-pyrimidinamine effectively inhibited the replication of SARS-CoV-2 in vitro, making it a potential lead compound for antiviral drug development.

Beyond its antiviral properties, 5-bromo-2-(trichloromethyl)-4-pyrimidinamine has also been investigated for its anticancer potential. Research has demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism underlying its anticancer activity may involve the modulation of signaling pathways such as p53 and Bcl-2, which are critical for cell survival and proliferation. A study published in Cancer Letters in 2019 highlighted the ability of 5-bromo-2-(trichloromethyl)-4-pyrimidinamine to selectively target cancer cells while sparing normal cells, suggesting its potential as a selective anticancer agent.

The pharmacokinetic properties of 5-bromo-2-(trichloromethyl)-4-pyrimidinamine have also been studied to assess its suitability as a therapeutic agent. Preliminary data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has been shown to have good oral bioavailability and a reasonable half-life in animal models, which are important considerations for drug development. However, further studies are needed to fully characterize its pharmacokinetic behavior in humans.

In conclusion, 5-bromo-2-(trichloromethyl)-4-pyrimidinamine (CAS No. 2138345-35-2) is a versatile compound with promising biological activities that make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Its unique chemical structure and diverse biological properties position it as a valuable tool for exploring new therapeutic avenues in antiviral and anticancer treatments. As research continues to advance, it is likely that new insights into the mechanisms of action and potential applications of this compound will emerge, further enhancing its significance in the field.